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Compound of Interest

Compound Name: BTT-266

Cat. No.: B1192356 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers utilizing BTT-266 in animal models. The information is

tailored to address common challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs)
Q1: What is BTT-266 and what is its mechanism of action?

BTT-266 is a novel small-molecule antagonist that targets the protein-protein interaction

between the α1 (CaVα1) and β (CaVβ) subunits of voltage-gated calcium channels.

Specifically, it disrupts the proper trafficking of neuronal CaV2.2 channels to the plasma

membrane.[1] By inhibiting this interaction, BTT-266 effectively reduces the number of

functional CaV2.2 channels on the cell surface, leading to a decrease in calcium influx and

subsequent neuronal signaling. This mechanism has shown potential in preclinical models of

neuropathic pain.[1]

Q2: What is the primary signaling pathway affected by BTT-266?

BTT-266 acts intracellularly to disrupt the formation and trafficking of the CaV2.2 channel

complex. The interaction between the CaVα1 and CaVβ subunits is essential for the proper

folding, stabilization, and transport of the channel from the endoplasmic reticulum to the cell

membrane. BTT-266 prevents this crucial association, leading to a reduction in the density of

CaV2.2 channels at the presynaptic terminals of neurons.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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